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Compound of Interest

Compound Name: Basic yellow 40

Cat. No.: B15555209

For Researchers, Scientists, and Drug Development Professionals

Introduction

Basic Yellow 40, also known as C.I. Basic Yellow 40, is a synthetic cationic dye belonging to
the coumarin-benzimidazolium class of compounds.[1] As a cationic dye, its chromophoric
component carries a positive charge, leading to its classification as a basic dye. This property
imparts a strong affinity for materials with anionic surfaces, such as acrylic fibers.[2] The dye is
recognized for its brilliant greenish-yellow fluorescence, a characteristic that has led to its
widespread use in various industrial and scientific applications, most notably in the textile
industry for dyeing acrylic fabrics and in forensic science as a fluorescent stain for the
visualization of latent fingerprints.[1][3]

Chemical and Physical Properties

Basic Yellow 40 is an organic salt, typically available as a chloride or methosulfate salt. Its
chemical structure features a coumarin core linked to a dimethylated benzimidazolium cation.
This extended conjugated system is responsible for its color and fluorescence. The
physicochemical properties of Basic Yellow 40 are summarized in the table below. It is
important to note that some variations in reported values exist in the literature, which may be
attributed to different salt forms or measurement conditions.
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Chemical Name

2-[7-(diethylamino)-2-oxo-2H-
1-benzopyran-3-yl]-1,3-
dimethyl-1H-benzimidazolium

chloride

[415]1(6]

C.l. Basic Yellow 40, Maxilon

Synonyms Flavine 10GFF, Panactryl [3]
Brilliant Flavine 10GFF
CAS Number 29556-33-0 (chloride) [6]
Molecular Formula C22H24CIN3O2 [5]
Molecular Weight 397.9 g/mol
Appearance Yellow to orange-yellow
powder
Melting Point Not available
Boiling Point Not available
Solubility Soluble in water and ethanol
Maximum Absorption (Amax) ~435 nm
Fluorescence Emission ~495 nm [1]

Synthesis

While a detailed, step-by-step experimental protocol for the synthesis of Basic Yellow 40 is not

readily available in published literature, the general synthetic route involves the condensation

of a coumarin derivative with a benzimidazole precursor. A plausible synthetic workflow is

outlined below.

General Synthetic Workflow

The synthesis of Basic Yellow 40 can be conceptualized as a multi-step process, beginning
with the formation of the coumarin and benzimidazole moieties, followed by their condensation
and subsequent quaternization to yield the final cationic dye.
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Synthesis of Basic Yellow 40

—>
» © Reaction Formation of Salt [ Basic Yellow 40 (Chloride Salt) H Purification (e.g., Recrystallization) H Characterization (NMR, MS, etc.) ]
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A representative workflow for the synthesis of Basic Yellow 40.

Experimental Protocols
Protocol 1: Staining of Cyanoacrylate-Fumed Latent
Fingerprints

Basic Yellow 40 is a highly effective fluorescent stain for enhancing latent fingerprints that
have been developed with cyanoacrylate (superglue) fuming on non-porous surfaces. The dye
adheres to the polymerized cyanoacrylate, and its intense fluorescence under specific light
sources provides high contrast against various backgrounds.

Materials:

Basic Yellow 40 powder

Methanol or Ethanol

Distilled water

Spray bottle or immersion tray

Forensic light source (capable of excitation between 450-485 nm)

Yellow or orange viewing gogglesf/filters
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» Camera with appropriate filters for photography
Procedure:

o Preparation of Staining Solution: Prepare a working solution by dissolving 1-2 grams of
Basic Yellow 40 powder in 1 liter of methanol or ethanol. The solution should be a clear
yellow. If some solid remains undissolved, the clear supernatant can be decanted for use.

o Application of the Dye: The Basic Yellow 40 solution can be applied to the cyanoacrylate-
developed prints by either spraying the surface evenly or by immersing the object into the
solution for approximately 30-60 seconds.

» Rinsing: Gently rinse the surface with a stream of distilled water to remove excess dye. A
subsequent rinse with methanol can help to prevent water spots and improve the clarity of
the developed prints.

e Drying: Allow the object to air dry completely in a well-ventilated area.

 Visualization: Examine the treated surface under a forensic light source in the 450-485 nm
range. The fluorescent prints should be viewed and photographed through a yellow or
orange filter to enhance contrast and block out the excitation light.
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Latent Fingerprint Visualization Workflow
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Experimental workflow for latent fingerprint enhancement using Basic Yellow 40.
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Protocol 2: Dyeing of Acrylic Fibers

Basic Yellow 40 is used for dyeing acrylic fibers, producing a brilliant, fluorescent yellow color.
The cationic nature of the dye allows it to form strong ionic bonds with the anionic sites within
the acrylic polymer.

Materials:

 Acrylic fiber/fabric

» Basic Yellow 40

» Acetic acid

e Sodium acetate

o Leveling agent (optional)

e Dyeing apparatus (e.g., beaker, dye bath)
e Heating source with temperature control

Procedure:

Preparation of the Dyebath: Prepare a dyebath with a specific liquor ratio (e.g., 40:1, water to
fiber weight).

e pH Adjustment: Adjust the pH of the dyebath to between 4.0 and 5.0 using a buffer system of
acetic acid and sodium acetate.

» Addition of Auxiliaries: Add a leveling agent to the dyebath if required, to ensure even dye
uptake.

» Dissolving the Dye: Separately dissolve the required amount of Basic Yellow 40 in hot water
and then add it to the dyebath.

e Dyeing Process:

o Immerse the acrylic material in the dyebath at room temperature.
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o Gradually raise the temperature of the dyebath to the boil (approximately 100°C) over a
period of 45-60 minutes.

o Maintain the dyeing at the boil for 60-90 minutes, ensuring the material is agitated for even
dyeing.

e Cooling and Rinsing:
o Slowly cool the dyebath to 60-70°C.

o Remove the dyed material and rinse it thoroughly with cold water until the water runs
clear.

e Soaping (Optional): For improved fastness, the dyed material can be treated with a non-ionic
detergent solution at 60°C for 15 minutes, followed by a final rinse.

e Drying: Dry the dyed acrylic material.
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Acrylic Fiber Dyeing Workflow

Prepare Dyebath (Water, pH 4-5)

:

Add Dissolved Basic Yellow 40

:

Immerse Fiber at Room Temperature

;
Gradually Heat to Boiling (100°C)
;
[ Maintain at Boil for 60-90 min)
i
[ Slowly Cool to 60-70°C )
:
[ Rinse with Cold Water ]
:
[ Dry the Dyed Fiber]
:

___>

Click to download full resolution via product page

A typical experimental workflow for dyeing acrylic fibers with Basic Yellow 40.
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Applications in Research and Drug Development

While the primary applications of Basic Yellow 40 are in the textile and forensic industries, its
fluorescent properties could be leveraged in other research areas. For instance, its core
structure, a coumarin-benzimidazolium scaffold, is found in various fluorescent probes
designed for biological imaging and sensing. The cationic nature of Basic Yellow 40 might
facilitate its interaction with negatively charged biological structures, such as nucleic acids or
certain cell membranes. However, its potential for such applications, including its cytotoxicity
and cell permeability, would require thorough investigation.

Safety and Handling

Basic Yellow 40 is a chemical that should be handled with appropriate safety precautions. It is
harmful if swallowed and can cause skin and eye irritation. When handling the powder, it is
important to avoid creating dust and to work in a well-ventilated area or under a fume hood.
Personal protective equipment, including gloves, safety glasses, and a lab coat, should be
worn. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the
supplier.

Conclusion

Basic Yellow 40 is a versatile cationic dye with significant utility in industrial and forensic
applications. Its brilliant fluorescence and strong affinity for anionic substrates are key to its
effectiveness. This guide has provided a comprehensive overview of its properties, a plausible
synthetic approach, and detailed experimental protocols for its primary uses. While its
application in biological research is not yet established, its chemical structure suggests
potential for the development of novel fluorescent probes. As with all chemical reagents, proper
safety procedures must be followed during its handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. parchem.com [parchem.com]
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e 6. aorangiforensics.co.nz [aorangiforensics.co.nz]

 To cite this document: BenchChem. [An In-depth Technical Guide to Basic Yellow 40: A
Cationic Dye]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555209#basic-yellow-40-as-a-cationic-or-basic-
dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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